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Compound of Interest

Compound Name: 3-Bromo-4-fluorobenzaldehyde

Cat. No.: B1265969

3-Bromo-4-fluorobenzaldehyde is a substituted benzene ring with a formyl group, a bromine
atom, and a fluorine atom.[3] At room temperature, it typically appears as a white to pale yellow

crystalline solid or liquid.[3][4][5][6] The following table summarizes its key quantitative
properties based on available literature.
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Property Value Conditions /| Notes  Source(s)
Boiling Point 85-108 °C at 8 mmHg [51[7]
138-139 °C at 2.5 mmHg [3][6][8]
Not specified (likel
32rc atmo:pheric p(ress)L/Jre) 4
Melting Point 28-34 °C [319]
Molecular Formula C7H4BrFO [31[4]
Molecular Weight 203.01 g/mol 31141171
Density 1.67 - 1.7 g/cm3 [31[5]
Flash Point >113 °C Closed cup
Water Solubility Insoluble [4115]

Appearance

White to light yellow

low melting solid

[5]L6]

CAS Number

77771-02-9

[3]4]

Structure-Property Relationship

The physicochemical properties of 3-Bromo-4-fluorobenzaldehyde, particularly its boiling

point, are a direct consequence of its molecular structure. The presence of polar functional

groups (aldehyde, fluorine, bromine) and the overall molecular weight contribute to

intermolecular forces such as dipole-dipole interactions and London dispersion forces, which

must be overcome for the substance to boil.
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Caption: Logical workflow of molecular structure influencing physical properties.

Experimental Protocol: Boiling Point Determination
by the Capillary Method

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[10] The following protocol details a common and reliable method for determining the
boiling point of an organic compound like 3-Bromo-4-fluorobenzaldehyde using a Thiele tube
or an aluminum block apparatus.[11]
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Apparatus and Materials:

Thiele tube or aluminum block heating apparatus
o Thermometer (calibrated)

o Small test tube (fusion tube)

e Capillary tube (sealed at one end)

e 3-Bromo-4-fluorobenzaldehyde sample

e Heating mantle or Bunsen burner

e Liquid paraffin or silicone oil (for Thiele tube)

e Stand and clamps

Procedure:

o Sample Preparation: Place a small amount (a few milliliters) of 3-Bromo-4-
fluorobenzaldehyde into the small test tube.[11][12]

o Capillary Insertion: Take a capillary tube that has been sealed at one end. Place it into the
test tube with the open end submerged in the liquid and the sealed end protruding above the
surface.[11][13]

e Apparatus Assembly:

o Securely fasten the test tube to the thermometer using a rubber band or thread. Ensure
the bulb of the thermometer is level with the bottom of the test tube.

o Suspend the entire assembly in the Thiele tube (filled with heating oil) or insert it into a
hole in the aluminum block. The heat transfer medium should be below the opening of the
test tube to prevent contamination.[11]

e Heating: Begin to heat the apparatus gently and slowly.[11] A slow, uniform heating rate is
crucial for accuracy.
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» Observation: As the temperature rises, air trapped in the capillary tube will expand and
slowly bubble out. When the boiling point is approached, a rapid and continuous stream of
bubbles will emerge from the open end of the capillary tube.[11]

o Temperature Recording: Note the temperature at which this rapid stream of bubbles begins.
This is the boiling point of the liquid at the current atmospheric pressure.[11] For high
accuracy, it is also recommended to record the barometric pressure.[10]

o Confirmation (Optional): Remove the heat source and allow the apparatus to cool slowly. The
temperature at which the liquid just begins to enter the capillary tube is also the boiling point.

Safety Precautions:

o Always wear appropriate personal protective equipment (PPE), including safety goggles and
gloves.[11]

o Handle capillary tubes with care as they are fragile.[12]

» 3-Bromo-4-fluorobenzaldehyde is classified as an irritant and may be harmful if swallowed.
It can cause skin, eye, and respiratory irritation.[4][8]

o Perform the experiment in a well-ventilated fume hood.

Synthesis Overview

3-Bromo-4-fluorobenzaldehyde is typically synthesized via the bromination of 4-
fluorobenzaldehyde. Several methods exist, often employing a catalyst. One common
procedure involves reacting 4-fluorobenzaldehyde with bromine in the presence of oleum,
iodine, and zinc bromide as a catalyst.[1][2][14] Another approach involves adding bromine to a
solution of 4-fluorobenzaldehyde in dichloromethane with aluminum trichloride.[7] The crude
product is then purified, often by distillation under reduced pressure, to yield the final product.

[1][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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